Cas no 1707594-48-6 (3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1707594-48-6
• MF: C₁₁H₁₀ClN₅O
• MW: 263.683000087738
• CID: 5181457
• Update Time: 2026-03-05

3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
• 5-(3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-yl)-3-ethyl-1,2,4-oxadiazole
• 1,2,4-Triazolo[4,3-a]pyridine, 3-(chloromethyl)-6-(3-ethyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C11H10ClN5O/c1-2-8-13-11(18-16-8)7-3-4-9-14-15-10(5-12)17(9)6-7/h3-4,6H,2,5H2,1H3
• InChI Key： BDEOBEJIAFUOKH-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCl)N1C=C(C1ON=C(CC)N=1)C=C2

Additional information on 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1707594-48-6)

3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1707594-48-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyridine derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both oxadiazole and triazole rings in its structure enhances its chemical versatility, making it a valuable intermediate for further synthetic modifications.

The molecular formula of this compound is C₁₂H₁₁ClN₆O, with a molecular weight of 290.71 g/mol. Its structural complexity, featuring a chloromethyl group and an ethyl-substituted oxadiazole, contributes to its reactivity and potential as a building block for more complex molecules. Researchers are particularly interested in its applications in medicinal chemistry, where it can be used to develop novel therapeutic agents targeting various diseases, including infectious diseases and metabolic disorders.

One of the key reasons for the growing interest in 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine is its potential role in addressing current challenges in drug resistance. With the rise of antibiotic-resistant bacteria and the need for new antiviral agents, compounds like this are being explored for their ability to inhibit specific enzymes or pathways critical to pathogen survival. Its heterocyclic framework is also being studied for its potential in cancer therapy, particularly in targeting kinase enzymes involved in tumor growth.

In addition to its pharmaceutical applications, this compound is also being investigated for its utility in agrochemical research. The combination of triazole and oxadiazole moieties is known to impart insecticidal and fungicidal properties, making it a candidate for developing next-generation crop protection agents. Given the increasing demand for sustainable agriculture solutions, such compounds are highly sought after by agrochemical companies.

The synthesis of 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step reactions, starting from readily available precursors. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and agrochemical industries. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structure and purity.

From a commercial perspective, the demand for triazolopyridine derivatives like this one is on the rise, driven by their broad applicability and the continuous need for innovative chemical entities. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic researchers, pharmaceutical companies, and agrochemical firms. Its CAS No. 1707594-48-6 serves as a unique identifier, facilitating easy procurement and regulatory compliance.

In summary, 3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine represents a promising compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural features, combined with its diverse applications, make it a subject of ongoing research and development. As scientists continue to explore its properties and derivatives, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.